Cas no 129101-25-3 (2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid)

• Product Name: 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid
• CAS No: 129101-25-3
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 105762
• PubChem ID: 2756794
• Update Time: 2025-10-05

2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-4-fluoro-
• 2-TERT-BUTOXYCARBONYLAMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• N-Boc-4-fluoro-DL-phenylalanine
• DL-N-[(1,1-dimethylethoxy)carbonyl]-4-fluoro- Phenylalanine
• 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid
• RCXSXRAUMLKRRL-UHFFFAOYSA-N
• AB03053
• N-(tert-Butoxycarbonyl)-4-fluorophenylalanine
• Boc-P-Fluoro-Dl-Phe-Oh
• N-Boc-4-fluoro-D-phenylalanine
• FT-0652411
• LS-14311
• 129101-25-3
• SY035264
• MFCD00237573
• N-Boc-4-fluoro-L-phenylalanine
• AB03048
• N10784
• Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-fluoro-
• boc-4-fluoro-phe-oh
• SCHEMBL479234
• N-tert-butoxycarbonyl-beta-(4-fluorophenyl)-D,L-alanine
• DTXSID20373541
• Boc-DL-Phe(4-F)-OH
• DL-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
• 2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
• FT-0629982
• Boc-4-fluoro-DL-phenylalanine
• F1905-7598
• boc-l-4-fluorophe
• 2-tert-Butoxycarbonylamino-3-(4-fluorophenyl)propionic acid
• 3-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• 79561-25-4
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)propanoic acid
• AKOS005350279
• SY035265
• N-Tetradecanoyl-Alaninemonosodiumsalt
• PD196817
• FT-0629983
• EN300-1071122
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(4-FLUOROPHENYL)PROPANOICACID
• (R)-N-BOC-4-Fluorophenylalanine; BOC-4-fluoro-D-phenylalanine; BOC-p-fluoro-D-Phe-OH; BOC-D-Phe(4-F)-OH; tert-Butoxycarbonyl-D-4-fluorophenylalanine
• (2S)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
• DB-337429
• BOC-l-4-Fluorophenylalanine; BOC-p-fluoro-Phe-OH; BOC-Phe(4-F)-OH; tert-Butoxycarbonyl-L-4-fluorophenylalanine

• MDL： MFCD00237573
• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： RCXSXRAUMLKRRL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12204
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid

Comprehensive Overview of 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid (CAS No. 129101-25-3)

2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid (CAS No. 129101-25-3) is a specialized Boc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a tert-butoxycarbonyl (Boc) group, which serves as a protective moiety for the amine functionality, and a 4-fluorophenyl side chain, contributing to its unique chemical properties. Its molecular structure makes it a valuable intermediate in the development of bioactive molecules and drug candidates, particularly in targeting neurological disorders and metabolic diseases.

In recent years, the demand for Boc-protected amino acids like 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on peptide-based therapeutics, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This compound’s fluorinated aromatic ring enhances its metabolic stability, making it a preferred choice for designing peptidomimetics and enzyme inhibitors.

The synthesis of 129101-25-3 involves multi-step organic reactions, including Boc protection and carboxylic acid functionalization. Its purity and stability are critical for applications in high-throughput screening and medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its quality, aligning with Good Manufacturing Practices (GMP) standards for pharmaceutical intermediates.

From a commercial perspective, 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid is supplied by leading chemical manufacturers and life science suppliers. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. The compound’s MSDS (Material Safety Data Sheet) provides essential information on handling, storage, and disposal, ensuring safe laboratory practices.

Emerging trends in personalized medicine and bioconjugation technologies have further amplified the relevance of this compound. For instance, its fluorophenyl group can be leveraged for radiofluorination in PET imaging, aiding in the diagnosis of cancer and neurodegenerative diseases. Additionally, its compatibility with click chemistry platforms enables the development of targeted drug delivery systems.

Frequently asked questions about CAS No. 129101-25-3 include inquiries about its solubility (typically in DMSO or DMF), storage conditions (recommended at -20°C), and compatibility with coupling reagents like HATU or EDC. Researchers also explore its potential in green chemistry applications, such as catalyst-free reactions and solvent-free synthesis.

In summary, 2-[(tert-butoxycarbonyl)amino]-3-(4-fluorophenyl)propanoic acid (CAS No. 129101-25-3) is a versatile building block in organic synthesis and drug discovery. Its structural features and functional groups align with contemporary research priorities, including precision medicine and sustainable chemistry. As the scientific community continues to innovate, this compound is poised to play a pivotal role in advancing therapeutic development and diagnostic tools.